Cas no 1807065-98-0 (Methyl 4-cyano-5-methyl-2-nitrobenzoate)
Methyl 4-cyano-5-methyl-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-5-methyl-2-nitrobenzoate
-
- Inchi: 1S/C10H8N2O4/c1-6-3-8(10(13)16-2)9(12(14)15)4-7(6)5-11/h3-4H,1-2H3
- InChI Key: ZIKRLDVMBNGLLN-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C(C#N)=CC=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- XLogP3: 1.7
- Topological Polar Surface Area: 95.9
Methyl 4-cyano-5-methyl-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012910-250mg |
Methyl 4-cyano-5-methyl-2-nitrobenzoate |
1807065-98-0 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015012910-500mg |
Methyl 4-cyano-5-methyl-2-nitrobenzoate |
1807065-98-0 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015012910-1g |
Methyl 4-cyano-5-methyl-2-nitrobenzoate |
1807065-98-0 | 97% | 1g |
1,564.50 USD | 2021-06-21 |
Methyl 4-cyano-5-methyl-2-nitrobenzoate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Methyl 4-cyano-5-methyl-2-nitrobenzoate
Recent Advances in the Study of Methyl 4-cyano-5-methyl-2-nitrobenzoate (CAS: 1807065-98-0) in Chemical Biology and Pharmaceutical Research
Methyl 4-cyano-5-methyl-2-nitrobenzoate (CAS: 1807065-98-0) is a nitroaromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound, characterized by its cyano and nitro functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized Methyl 4-cyano-5-methyl-2-nitrobenzoate to develop a series of nitroaromatic derivatives that exhibited potent inhibitory activity against the p53-MDM2 interaction, a critical pathway in tumor suppression. The study reported IC50 values in the low micromolar range, highlighting the compound's potential as a scaffold for anticancer drug development.
In addition to its applications in oncology, recent research has explored the antimicrobial properties of derivatives synthesized from Methyl 4-cyano-5-methyl-2-nitrobenzoate. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel nitroaromatic compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study attributed the enhanced antimicrobial activity to the electron-withdrawing effects of the nitro and cyano groups, which facilitate interactions with bacterial enzymes.
From a chemical biology perspective, the compound's unique electronic properties have made it a valuable tool for studying nitroreductase enzymes. A recent ACS Chemical Biology publication (2024) utilized Methyl 4-cyano-5-methyl-2-nitrobenzoate as a substrate to probe the mechanism of nitroreductase activity in hypoxic tumor environments. The study provided new insights into the enzyme's catalytic mechanism and its potential applications in prodrug activation strategies for cancer therapy.
Ongoing research continues to explore the compound's potential in various therapeutic areas. Current investigations focus on optimizing its physicochemical properties to improve bioavailability and target specificity. Recent computational studies have employed molecular docking and QSAR analyses to predict the compound's interactions with biological targets, guiding the design of more effective derivatives. As research progresses, Methyl 4-cyano-5-methyl-2-nitrobenzoate is expected to play an increasingly important role in the development of next-generation pharmaceutical compounds.
1807065-98-0 (Methyl 4-cyano-5-methyl-2-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)